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Compound of Interest

Compound Name: Barium iodate

Cat. No.: B079991

This guide provides a detailed comparison of the solubility characteristics of barium iodate
(Ba(103)2) and sodium iodate (NalOs), two inorganic salts with significantly different solubilities
in aqueous solutions. This document is intended for researchers, scientists, and professionals
in drug development who require an understanding of the solubility behaviors of iodate
compounds. The following sections present quantitative solubility data, detailed experimental
protocols for solubility determination, and graphical representations of relevant chemical
principles and experimental workflows.

Quantitative Solubility Data

The solubility of a substance is a fundamental chemical property that quantifies the amount of
that substance that can dissolve in a solvent at a given temperature to form a saturated
solution. The data below summarizes the aqueous solubility of barium iodate and sodium
iodate.
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Chemical Molar Mass ( o Solubility
Compound Solubility Data
Formula g/mol) Product (Ksp)

_ 7.32x 104 Min
Barium lodate Ba(103)2 487.13 1.57 x 10~°[1][2]
pure water.[1]

2.5 g/100 mL at
0°C[3] 8.98
g/100 mL at
. 20°C[3] 9.47 _
Sodium lodate NalOs 197.89 due to high
g/100 mL at
25°C[3] 32.59
g/100 mL at
100°C[3]

Not applicable

solubility.

Note: The solubility of barium iodate is significantly lower than that of sodium iodate, which is
reflected in its low solubility product constant (Ksp). The Ksp represents the equilibrium
between the solid salt and its dissolved ions in a saturated solution. For Ba(I0s3)z, the
equilibrium is: Ba(l03)2(s) = Ba2*(aq) + 210s~(aq).

Experimental Protocols for Solubility Determination

The following are generalized methods for experimentally determining the solubility of sparingly
soluble salts like barium iodate and highly soluble salts like sodium iodate.

1. Determination of Solubility for a Sparingly Soluble Salt (e.g., Barium lodate)

This method often involves the preparation of a saturated solution and the subsequent analysis
of the ion concentrations in the solution.

» Objective: To determine the molar solubility and solubility product (Ksp) of barium iodate in
water.

o Materials: Barium iodate solid, deionized water, volumetric flasks, beakers, magnetic stirrer
and stir bar, filtration apparatus (e.g., Buichner funnel and filter paper), thermostatically
controlled water bath, and analytical equipment for ion concentration determination (e.g.,
titration setup or inductively coupled plasma mass spectrometry - ICP-MS).
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e Procedure:

o Preparation of a Saturated Solution: Add an excess amount of solid barium iodate to a
known volume of deionized water in a beaker. The presence of undissolved solid is crucial
to ensure the solution is saturated.

o Equilibration: Place the beaker in a thermostatically controlled water bath set to the
desired temperature (e.g., 25°C). Stir the solution gently using a magnetic stirrer for an
extended period (e.g., 24-48 hours) to ensure equilibrium is reached between the
dissolved ions and the undissolved solid.

o Separation of Solid and Liquid Phases: Carefully filter the saturated solution to remove
any undissolved barium iodate. It is critical to avoid transferring any solid particles into
the filtrate.

o Analysis of lon Concentration: Determine the concentration of either the barium ions
(Ba2*) or the iodate ions (1037) in the filtrate.

» Titration Method for lodate: A common method involves the iodometric titration of the
iodate ions. An aliquot of the saturated solution is acidified, and an excess of potassium
iodide (KI) is added. The iodate ions react with the iodide ions to produce iodine (I2),
which is then titrated with a standardized sodium thiosulfate (NazS203) solution using a
starch indicator.

o Calculation of Molar Solubility and Ksp: From the concentration of the iodate or barium
ions, the molar solubility (s) of barium iodate can be calculated. The Ksp can then be
determined using the stoichiometry of the dissolution reaction.

2. Determination of Solubility for a Highly Soluble Salt (e.g., Sodium lodate)

For highly soluble salts, the solubility is typically determined by measuring the mass of salt that
can dissolve in a specific amount of solvent to form a saturated solution at a given temperature.

o Objective: To determine the solubility of sodium iodate in water at various temperatures.

o Materials: Sodium iodate solid, deionized water, beakers, graduated cylinders,
thermostatically controlled water bath, hot plate, thermometer, and an analytical balance.
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e Procedure:

o

Preparation of a Saturated Solution: In a beaker, add a known mass of sodium iodate to a
known volume of deionized water.

Heating and Dissolution: Gently heat the solution while stirring to dissolve the salt
completely. Continue adding small, weighed portions of sodium iodate until no more salt
dissolves, and a small amount of undissolved solid remains at the bottom.

Cooling and Crystallization Point Determination: Allow the saturated solution to cool slowly
while continuously stirring. The temperature at which the first crystals of sodium iodate
appear is the saturation temperature for that specific concentration.[4]

Constructing a Solubility Curve: Repeat the process with different initial masses of sodium
iodate and water to obtain saturation temperatures for various concentrations. Plot the
solubility (in g/100 mL of water) versus the temperature to construct a solubility curve.[5]

Evaporation Method (Alternative): Prepare a saturated solution at a specific temperature.
[6] Accurately weigh a sample of the clear, saturated solution. Evaporate the water from
the sample by gentle heating.[6] Weigh the remaining dry salt. The difference in mass will
give the mass of the water, and the solubility can be calculated as grams of salt per 100
grams of water.[6]

Visualizations

The Common lon Effect on Barium lodate Solubility

The solubility of a sparingly soluble salt like barium iodate is significantly affected by the

presence of a common ion. According to Le Chatelier's principle, adding a common ion (either

Ba2* or 10s~) from another soluble salt will shift the dissolution equilibrium to the left, favoring

the formation of the solid precipitate and thus decreasing the salt's solubility.[1][7] For instance,

adding a soluble salt like barium nitrate (Ba(NOs)z) increases the concentration of Ba?* ions,

leading to a reduction in the concentration of iodate ions and a decrease in the overall solubility

of barium iodate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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